![molecular formula C15H23N3O3 B3923981 N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-ethyl-5-isoxazolecarboxamide](/img/structure/B3923981.png)
N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-ethyl-5-isoxazolecarboxamide
Overview
Description
N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-ethyl-5-isoxazolecarboxamide, also known as DETA NONOate, is a nitric oxide donor compound that has been widely used in scientific research. Its ability to release nitric oxide makes it a valuable tool in studying the physiological and biochemical effects of this important signaling molecule.
Mechanism of Action
N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-ethyl-5-isoxazolecarboxamide NONOate releases nitric oxide through a process known as diazeniumdiolation. This involves the reaction of the compound with water to release nitric oxide and the corresponding amine. The nitric oxide released by this compound NONOate can then interact with various targets in the body, including enzymes and receptors, to produce a range of physiological effects.
Biochemical and Physiological Effects:
The release of nitric oxide by this compound NONOate can produce a range of biochemical and physiological effects, including vasodilation, inhibition of platelet aggregation, and modulation of immune function. These effects are mediated by the interaction of nitric oxide with various targets in the body, including guanylate cyclase, cyclooxygenase, and nuclear factor kappa B.
Advantages and Limitations for Lab Experiments
N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-ethyl-5-isoxazolecarboxamide NONOate has several advantages as a tool for scientific research, including its ability to release nitric oxide in a controlled and reproducible manner. However, it also has several limitations, including its instability in solution and the potential for side reactions that can produce unwanted effects.
Future Directions
There are several future directions for research involving N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-ethyl-5-isoxazolecarboxamide NONOate, including the development of more stable and selective nitric oxide donors, the investigation of the role of nitric oxide in cancer and other diseases, and the development of new therapeutic strategies based on nitric oxide signaling.
Scientific Research Applications
N-[1-(2,2-dimethylpropyl)-5-oxo-3-pyrrolidinyl]-3-ethyl-5-isoxazolecarboxamide NONOate has been used in a wide range of scientific research applications, including the study of cardiovascular disease, cancer, and inflammation. Its ability to release nitric oxide makes it a valuable tool in understanding the role of this molecule in various physiological and pathological processes.
properties
IUPAC Name |
N-[1-(2,2-dimethylpropyl)-5-oxopyrrolidin-3-yl]-3-ethyl-1,2-oxazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O3/c1-5-10-6-12(21-17-10)14(20)16-11-7-13(19)18(8-11)9-15(2,3)4/h6,11H,5,7-9H2,1-4H3,(H,16,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJEYTKIWJRJLMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1)C(=O)NC2CC(=O)N(C2)CC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R*,4S*)-4-hydroxy-1-[3-(methylthio)propyl]piperidine-2-carboxylic acid](/img/structure/B3923898.png)
![2-[1'-(2-fluorophenyl)-1H,1'H-3,4'-bipyrazol-1-yl]-N-(1-methyl-1H-pyrazol-5-yl)acetamide](/img/structure/B3923904.png)
![2-{2-[(2-methylprop-2-en-1-yl)oxy]benzoyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxamide](/img/structure/B3923912.png)
![5-{1-[(2,3-dimethyl-1H-indol-7-yl)methyl]-2-pyrrolidinyl}-2-thiophenecarboxamide](/img/structure/B3923947.png)
![N-[(1-cyclopentyl-3-piperidinyl)methyl]-N-[2-(1-piperidinyl)ethyl]cyclopentanecarboxamide](/img/structure/B3923954.png)
![N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-[3-(2-thienylcarbonyl)piperidin-1-yl]acetamide](/img/structure/B3923956.png)
![2-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)acetamide](/img/structure/B3923959.png)
![1-methyl-4-(3-{1-[2-(methylthio)benzoyl]-3-piperidinyl}propanoyl)piperazine](/img/structure/B3923971.png)
![3-(5-{[1-(3,4-dimethylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}-2-furyl)-4-methylbenzoic acid](/img/structure/B3923972.png)
